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Compound of Interest

Compound Name: 17:0-22:4 PG-d5

Cat. No.: B12402849

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized compounds like 17:0-22:4 PG-d5 is paramount. This guide provides
immediate, essential safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment and build trust in procedural excellence.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling 17:0-22:4 PG-d5, a thorough hazard assessment should be conducted to
ensure the appropriate level of personal protective equipment is utilized.[1] While the specific
Safety Data Sheet (SDS) for 17:0-22:4 PG-d5 should be consulted for detailed
recommendations[2][3][4][5], general best practices for similar compounds suggest the
following PPE:

« Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent
skin contact. The exact breakthrough time of the glove material should be confirmed with the
manufacturer.[6]

» Eye Protection: Safety glasses with side shields or goggles should be worn to protect against
splashes.

e Protective Clothing: A standard laboratory coat or gown is recommended to protect street
clothing.[7]
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o Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved
respirator or working within a fume hood is necessary.[6][3]

Operational Handling and Storage
Receiving and Storage:

Upon receipt, the container should be inspected for any damage or leaks. 17:0-22:4 PG-d5 is
typically stored at -20°C to maintain its stability and integrity.[4] It should be stored in a tightly
sealed, appropriate container in a designated, well-ventilated area away from incompatible
materials.

Handling:

¢ All handling of 17:0-22:4 PG-d5 should be conducted in a well-ventilated laboratory,
preferably within a chemical fume hood to minimize inhalation exposure.

« Avoid direct contact with skin, eyes, and clothing.

» Prevent the formation of aerosols.[6]

o Use designated equipment and utensils for handling this compound.
» After handling, wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 17:0-22:4 PG-d5 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Identification and Segregation: All waste containing 17:0-22:4 PG-d5, including empty
containers, contaminated gloves, and absorbent materials, should be treated as hazardous
chemical waste.[9] This waste should be segregated from other laboratory waste streams.
[10]

o Containerization and Labeling: Hazardous waste must be collected in compatible, leak-proof
containers that are clearly labeled with the contents and associated hazards.[9][10]
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» Disposal Method: Disposal should be carried out through a licensed hazardous waste
disposal service.[10] Do not dispose of this compound down the drain or in the regular trash.

Quantitative Data Summary

Parameter Value Source

Storage Temperature -20°C [4]

Experimental Workflow: Safe Handling of 17:0-22:4
PG-d5
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Caption: Workflow for the safe handling of 17:0-22:4 PG-d5 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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